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Compound of Interest

Compound Name: 2-Ethyl-5-nitrobenzoic acid

Cat. No.: B3300968 Get Quote

An In-Depth Technical Guide to the GHS Hazard Information for 2-Ethyl-5-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the Global Harmonized System

(GHS) of Classification and Labelling of Chemicals for 2-Ethyl-5-nitrobenzoic acid (CAS No.

90564-19-5). Aimed at professionals in research and drug development, this document

synthesizes critical safety, handling, and toxicological information. By explaining the causality

behind safety protocols and grounding all claims in authoritative data, this guide serves as an

essential resource for ensuring laboratory safety and regulatory compliance when working with

this compound.

Introduction and Chemical Profile
2-Ethyl-5-nitrobenzoic acid is an aromatic carboxylic acid derivative. Its chemical structure,

featuring both an ethyl and a nitro group on the benzoic acid backbone, influences its reactivity

and toxicological profile. The nitro group, being a strong electron-withdrawing group, can

significantly impact the compound's biological interactions and chemical stability.

Understanding its inherent hazards is the first step in a robust risk assessment and the

implementation of effective safety protocols in a laboratory setting.

Chemical Structure:
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Caption: Figure 1. Chemical Structure of 2-Ethyl-5-nitrobenzoic acid

Table 1: Chemical and Physical Properties

Property Value Source

Molecular Formula C₉H₉NO₄ [PubChem][1]

Molecular Weight 195.17 g/mol [PubChem][1]

CAS Number 90564-19-5 [PubChem][1]

Appearance

Off-white powder solid

(Information for a similar

compound, 2-Nitrobenzoic

acid)

[Thermo Fisher Scientific][1]

Melting Point

165 - 168 °C (Information for a

similar compound, 2-Chloro-5-

nitrobenzoic acid)

[Sigma-Aldrich]

Log Pow (n-octanol/water)

2.03 (Information for a similar

compound, 2-Chloro-5-

nitrobenzoic acid)

[Sigma-Aldrich]

GHS Hazard Classification and Elements
According to data submitted to the European Chemicals Agency (ECHA), 2-Ethyl-5-
nitrobenzoic acid is classified as hazardous.[1] The GHS provides a standardized framework

for communicating these hazards.

Table 2: GHS Hazard Classification for 2-Ethyl-5-nitrobenzoic acid
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Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)

Source: PubChem[1]

GHS Label Elements:

Pictogram:

Signal Word:Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Toxicological Profile and Health Effects
While specific quantitative toxicological data such as LD50 values for 2-Ethyl-5-nitrobenzoic
acid are not readily available, the GHS classification implies known adverse health effects

based on available data or analogy to structurally similar compounds. The following applies to

aromatic nitro compounds in general: they may cause systemic effects such as

methaemoglobinaemia, leading to headaches, cardiac dysrhythmias, a drop in blood pressure,

and cyanosis (a blue discoloration of the blood).

Acute Toxicity (Oral): Classified as Category 4, "Harmful if swallowed," indicating that

ingestion can lead to significant adverse health effects.[1]
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Skin Irritation: As a Category 2 skin irritant, direct contact is expected to cause inflammation,

redness, and discomfort.[1]

Eye Irritation: This compound is a Category 2A eye irritant, meaning contact can cause

serious, but reversible, eye damage.[1]

Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory tract, leading

to coughing and shortness of breath.[1]

Precautionary Measures and Safe Handling
Protocols
A proactive approach to safety is paramount when handling 2-Ethyl-5-nitrobenzoic acid. The

following precautionary statements and protocols are derived from safety data sheets of closely

related compounds and are considered best practice.

Table 3: Precautionary Statements
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3]

P264
Wash skin thoroughly after

handling.[3]

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.[3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3]

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[3]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.
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P362 + P364
Take off contaminated clothing

and wash it before reuse.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[4]

P405 Store locked up.[3]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[3]

Experimental Workflow: Safe Handling Protocol

The following diagram outlines a self-validating workflow for the safe handling of 2-Ethyl-5-
nitrobenzoic acid.
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1. Preparation & Risk Assessment

2. Personal Protective Equipment (PPE)

3. Handling & Experimentation

4. Post-Experiment & Disposal

Review SDS & GHS Information

Identify Hazards:
- Oral Toxicity

- Skin/Eye Irritation
- Respiratory Irritation

Design Experiment to Minimize Exposure
(e.g., use of fume hood)

Don Safety Goggles (EN 166)

Proceed to PPE Selection

Wear Chemical-Resistant Gloves (Nitrile)

Wear Laboratory Coat

Use Respiratory Protection (if dust is generated)

Work in a Well-Ventilated Area
(Chemical Fume Hood Recommended)

Begin Experiment

Avoid Dust Generation

Prevent Contact with Skin and Eyes

No Eating, Drinking, or Smoking

Decontaminate Work Surfaces

Conclude Experiment

Dispose of Contaminated PPE and Waste
in Accordance with Regulations

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A workflow for the safe handling of 2-Ethyl-5-nitrobenzoic acid.
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Emergency Procedures and First Aid
Immediate and appropriate first aid is crucial in the event of exposure. The following measures

are recommended based on the known hazards.

Table 4: First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Get medical

attention if symptoms occur.[1]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. If skin irritation persists, call a

physician.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[1]

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Call a POISON CENTER or

doctor/physician if you feel unwell.[1][3]

Fire-Fighting and Accidental Release Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. For this substance, no limitations of extinguishing agents are given.[3][5]

Specific Hazards: The compound is combustible. In the event of a fire, hazardous

combustion gases or vapors may be produced, including nitrogen oxides (NOx), carbon

monoxide (CO), and carbon dioxide (CO2).[3][6]

Fire-Fighter Protection: Fire-fighters should wear self-contained breathing apparatus and full

protective clothing to prevent contact with skin and eyes.[3]
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Accidental Release: For spills, avoid dust formation. Evacuate personnel to a safe area.

Wear appropriate personal protective equipment. Sweep up the material and place it in a

suitable, closed container for disposal. Do not let the product enter drains.[3][7]

Stability and Reactivity
Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).[3]

Conditions to Avoid: Incompatible products, excess heat, and dust formation.[7]

Incompatible Materials: Strong oxidizing agents and strong bases.[6][7]

Hazardous Decomposition Products: Under fire conditions, may decompose to produce toxic

fumes of nitrogen oxides, carbon monoxide, and carbon dioxide.[6]

Conclusion
2-Ethyl-5-nitrobenzoic acid presents moderate hazards that require diligent adherence to

safety protocols. Its classification as harmful if swallowed, a skin and eye irritant, and a

respiratory irritant necessitates the consistent use of appropriate personal protective equipment

and engineering controls, such as a chemical fume hood. By understanding and implementing

the GHS guidelines detailed in this guide, researchers and scientists can mitigate risks, ensure

a safe laboratory environment, and maintain compliance with regulatory standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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